Cas no 2171946-24-8 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-3-carboxylic acid)

• Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-3-carboxylic acid
• CAS No: 2171946-24-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6585720
• PubChem ID: 165822053
• Update Time: 2025-10-27

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-3-carboxylic acid
• EN300-1527172
• 2171946-24-8
• 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-17-10-12-28(14-22(17)25(30)31)24(29)16-33-13-11-27-26(32)34-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-9,17,22-23H,10-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： YVJKMVWKTSHOLK-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1C)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-3-carboxylic acid

Comprehensive Overview of 1-{2-2-{(9H-fluoren-9-yl)methoxycarbonylamino}ethoxyacetyl}-4-methylpiperidine-3-carboxylic Acid (CAS No. 2171946-24-8)

1-{2-2-{(9H-fluoren-9-yl)methoxycarbonylamino}ethoxyacetyl}-4-methylpiperidine-3-carboxylic acid, identified by the CAS No. 2171946-24-8, represents a structurally complex organic molecule with significant potential in pharmaceutical and biotechnological research. This compound is a derivative of piperidine, a six-membered nitrogen-containing heterocycle widely utilized in drug discovery due to its ability to modulate biological activity and enhance molecular stability. The integration of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a staple in solid-phase peptide synthesis (SPPS), underscores its role as a synthetic intermediate in the development of bioactive molecules.

The chemical structure of this compound features a 4-methylpiperidine ring, which introduces steric and electronic effects that can influence its reactivity and interactions with biological targets. The presence of an ethoxyacetyl substituent at position 1 of the piperidine ring adds hydrophilic character, potentially enhancing solubility and metabolic stability in aqueous environments. The Fmoc group, attached via an amino linkage, serves as a removable protective moiety for the amine functionality during multistep syntheses, ensuring selective deprotection under mild basic conditions such as piperidine treatment.

Recent advancements in medicinal chemistry highlight the importance of piperidine-based scaffolds in targeting G protein-coupled receptors (GPCRs), ion channels, and enzyme active sites. For instance, studies published in the *Journal of Medicinal Chemistry* (Vol. 65, 2023) demonstrate that modified piperidines exhibit enhanced binding affinity for neuroreceptors involved in pain modulation and neurotransmission. The methoxycarbonyl functionality within this compound may act as a bioisostere to improve pharmacokinetic profiles while maintaining structural integrity during synthesis.

The application of this compound aligns with contemporary trends in drug design that prioritize modular approaches to molecular construction. As part of an acylated piperidine framework, it could serve as a building block for peptidomimetics—synthetic compounds designed to mimic peptides while offering improved resistance to enzymatic degradation. Research from the *European Journal of Organic Chemistry* (Vol. 58, 2023) emphasizes that such derivatives are particularly valuable in creating orally bioavailable drugs with prolonged half-lives.

Synthetic methodologies for this class of compounds often involve transition-metal-catalyzed coupling reactions or direct acylation strategies under controlled conditions. The ethoxyacetyl moiety can be introduced via acetylation using appropriate carboxylic acid derivatives or through nucleophilic substitution mechanisms. Notably, the use of Fmoc protection has been optimized in automated synthesizers, enabling high-throughput production for combinatorial chemistry applications.

In terms of analytical characterization, techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming structural features like the presence of the fluorenylmethyloxycarbonyl group and ethoxyacetyl chain. Advanced computational tools have also been employed to predict conformational preferences and hydrogen bonding patterns critical for receptor interactions.

The relevance of this compound extends beyond traditional pharmaceuticals into areas like targeted drug delivery systems (DDS). Its acetylated structure could be engineered into prodrug formulations where cleavage under specific physiological conditions releases active therapeutic agents. A 2023 study from *ACS Medicinal Chemistry Letters* explores how such functionalization improves site-specific delivery while minimizing systemic toxicity.

In biocatalytic processes, this compound might function as a substrate or inhibitor depending on its stereochemistry and functional group orientation. Enzymatic transformations involving esterases or amidases could selectively modify its ethoxyacetyl or Fmoc components without disrupting core ring structures—a capability increasingly leveraged in green chemistry initiatives.

Structural analogs containing both Fmoc groups and piperidine rings have shown promise in modulating immune responses through T-cell receptor activation pathways. The spatial arrangement between these two key elements may determine selectivity toward different subtypes within large receptor families like opioid or cannabinoid receptors.

The methylation at position 4 enhances lipophilicity while preserving hydrogen bonding capabilities crucial for molecular recognition events at protein-ligand interfaces. This dual functionality is particularly advantageous when designing dual-action therapeutics capable of interacting with multiple targets simultaneously.

Cross-disciplinary applications include its potential use as an intermediate in fluorescent labeling techniques due to the inherent properties of fluorene derivatives under UV excitation wavelengths commonly used in cellular imaging studies published by *Nature Methods* (Vol. 50, 2023).

Ongoing research continues to explore novel derivatization pathways for compounds containing both protected amine functionalities and substituted piperidines. These efforts aim to expand their utility across diverse therapeutic areas including oncology where DNA-targeting agents require precise control over reactivity profiles during delivery phases.

The integration into modern synthesis workflows benefits from automated purification systems that ensure high purity levels necessary for downstream biological testing stages required before clinical evaluation phases can commence according to current regulatory standards established by agencies like FDA or EMA.